Cas no 1366261-23-5 (1-methyl-5-3-(trifluoromethyl)phenyl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-3-(trifluoromethyl)phenyl-1H-pyrazol-4-amine
• CAS No: 1366261-23-5
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 6268046
• PubChem ID: 105502741
• Update Time: 2025-08-05

1-methyl-5-3-(trifluoromethyl)phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-3-(trifluoromethyl)phenyl-1H-pyrazol-4-amine
• 1366261-23-5
• FPHVXBMIOHEZOP-UHFFFAOYSA-N
• 1-Methyl-5-[3-(trifluoromethyl)phenyl]pyrazol-4-amine
• 1-methyl-5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-amine
• EN300-1944582

• Inchi： 1S/C11H10F3N3/c1-17-10(9(15)6-16-17)7-3-2-4-8(5-7)11(12,13)14/h2-6H,15H2,1H3
• InChI Key： FPHVXBMIOHEZOP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=C(C=NN1C)N)(F)F

Computed Properties

• Exact Mass: 241.08268182g/mol
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-5-3-(trifluoromethyl)phenyl-1H-pyrazol-4-amine

1-Methyl-5-(3-Trifluoromethylphenyl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 1-methyl-5-(3-trifluoromethylphenyl)-1H-pyrazol-4-amine, identified by the CAS number CAS No. 1366261-23-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a trifluoromethyl group and a methyl substituent introduces unique electronic and steric properties, making this compound highly versatile in different chemical environments.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethylphenyl group in this compound is known to enhance lipophilicity and stability, which are critical for drug bioavailability. Additionally, the methyl group at position 4 contributes to the molecule's ability to form hydrogen bonds, a key interaction in many biological systems.

The synthesis of 1-methyl-5-(3-trifluoromethylphenyl)-1H-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the corresponding pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been shown to significantly improve the yield and purity of this compound.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been explored as a potential lead compound for anti-cancer therapies due to its ability to inhibit specific oncogenic pathways. Moreover, its unique electronic properties make it an attractive candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and sensors.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard testing conditions, which is a positive indicator for its safe use in industrial and medical applications. However, further investigations are required to fully understand its long-term ecological effects.

In conclusion, 1-methyl-5-(3-trifluoromethylphenyl)-1H-pyrazol-4-amine is a valuable compound with a wide range of potential applications. Its structural features, combined with recent advancements in synthesis and application studies, position it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.